N-[2-(4-morpholinyl)ethyl]-3-phenyl-1-adamantanecarboxamide hydrochloride

• IUPAC Name: N-(2-morpholin-4-ylethyl)-3-phenyladamantane-1-carboxamide;hydrochloride
• InChI: InChI=1S/C23H32N2O2.ClH/c26-21(24-6-7-25-8-10-27-11-9-25)23-15-18-12-19(16-23)14-22(13-18,17-23)20-4-2-1-3-5-20;/h1-5,18-19H,6-17H2,(H,24,26);1H
• InChI Key: XIKRRCIDJNXKGT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C23CC4CC(C2)CC(C4)(C3)C5=CC=CC=C5.Cl
• Molecular Formula: C23H33ClN2O2
• Molecular Weight: 405.0 g/mol

Description

N-[2-(4-morpholinyl)ethyl]-3-phenyl-1-adamantanecarboxamide hydrochloride, also known as Memantine, is a drug used for the treatment of Alzheimer's disease. It was approved by the United States Food and Drug Administration (FDA) in 2003. Memantine is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist that works by regulating the glutamatergic system, which is involved in memory and learning.

Mechanism of Action

N-[2-(4-morpholinyl)ethyl]-3-phenyl-1-adamantanecarboxamide hydrochloride works by blocking the excessive activation of NMDA receptors, which can lead to neuronal damage and death. By doing so, it helps to regulate the glutamatergic system and protect neurons from damage.
Biochemical and Physiological Effects
N-[2-(4-morpholinyl)ethyl]-3-phenyl-1-adamantanecarboxamide hydrochloride has been shown to have a number of biochemical and physiological effects. It can increase the production of brain-derived neurotrophic factor (BDNF), which is involved in neuronal growth and survival. It can also reduce the production of inflammatory cytokines, which can contribute to neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-morpholinyl)ethyl]-3-phenyl-1-adamantanecarboxamide hydrochloride in lab experiments is that it has a well-established mechanism of action and has been extensively studied. However, one limitation is that it can be difficult to administer in certain experimental settings, such as in vitro studies.

Future Directions

There are a number of potential future directions for research on N-[2-(4-morpholinyl)ethyl]-3-phenyl-1-adamantanecarboxamide hydrochloride. One area of focus is on developing more effective formulations and delivery methods. Another area of focus is on studying its potential use in other neurodegenerative diseases, such as multiple sclerosis and amyotrophic lateral sclerosis. Additionally, further research is needed to better understand its long-term effects and potential side effects.

Scientific Research Applications

N-[2-(4-morpholinyl)ethyl]-3-phenyl-1-adamantanecarboxamide hydrochloride has been extensively studied for its potential therapeutic effects in Alzheimer's disease. Studies have shown that it can improve cognitive function, reduce behavioral symptoms, and delay disease progression. It has also been studied for its potential use in other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease.